N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H17N5O2S/c1-10-8-11(2)21(20-10)16-19-12(9-24-16)5-7-18-15(23)13-4-3-6-17-14(13)22/h3-4,6,8-9H,5,7H2,1-2H3,(H,17,22)(H,18,23)
• InChI Key: VOZPRKZACUFEEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)CCNC(=O)C3=CC=CNC3=O)C
• Molecular Formula: C16H17N5O2S
• Molecular Weight: 343.4 g/mol
• CAS No.: 1421499-06-0

Description

N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H17N5O2S and its molecular weight is 343.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis Methodologies

One area of application involves the development of novel organic synthesis methodologies. For instance, the unexpected reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea under specific conditions demonstrates the complexity and the potential for discovering new chemical reactions and pathways in the field of heterocyclic chemistry (Ledenyova et al., 2018).

Antimicrobial Agents

Another significant area of application is in the design and synthesis of novel antibacterial agents. A study on the synthesis and QSAR (Quantitative Structure-Activity Relationship) studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones revealed a novel class of promising antibacterial agents, highlighting the potential of thiazole derivatives in combating microbial resistance (Palkar et al., 2017).

Anticancer Research

In anticancer research, novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, showcasing the therapeutic potential of such compounds in oncology (Rahmouni et al., 2016).

Molecular Docking and Antimicrobial Activity

Additionally, the design, synthesis, and docking studies of novel thiazole derivatives incorporating pyridine moiety assessed as antimicrobial agents demonstrate the integration of computational and experimental methods in drug discovery. These compounds show promising activity against bacterial and fungal pathogens, indicating their potential as lead compounds for further development (Khidre & Radini, 2021).